Cas no 500766-01-8 (1-Propanone,1-phenyl-2-[4-phenyl-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]-)

• Product Name: 1-Propanone,1-phenyl-2-[4-phenyl-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]-
• CAS No: 500766-01-8
• MF: C₂₅H₂₂N₂OS
• MW: 398.519984722137
• CID: 1548086
• Update Time: 2024-08-23

1-Propanone,1-phenyl-2-[4-phenyl-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-phenyl-2-[4-phenyl-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]-
• 1-Propanone, 1-phenyl-2-[4-phenyl-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]-

• Inchi： 1S/C25H22N2OS/c1-19(24(28)22-15-9-4-10-16-22)27-17-23(21-13-7-3-8-14-21)26-25(27)29-18-20-11-5-2-6-12-20/h2-17,19H,18H2,1H3
• InChI Key： ULQJWKUGFIBUSY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(N1C(SCC2=CC=CC=C2)=NC(C2=CC=CC=C2)=C1)C

Computed Properties

• Exact Mass: 398.14546

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 612.2±65.0 °C(Predicted)
• PSA: 34.89
• pka: 3.61±0.10(Predicted)